Cas no 937046-98-5 (7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine)

7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine is a heterocyclic compound featuring a brominated pyrrolotriazine core with an amine functional group. This structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly for the synthesis of bioactive molecules. The bromine substituent enhances reactivity, enabling selective cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. Its rigid fused-ring system contributes to stability and potential binding affinity in drug discovery applications. The compound is typically handled under inert conditions due to its sensitivity. Its purity and well-defined structure support reproducible results in complex synthetic pathways.

7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine structure

937046-98-5 structure

Product Name:7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine

CAS No:937046-98-5

MF:C₆H₅BrN₄

MW:213.034699201584

MDL:MFCD09033848

CID:844614

PubChem ID:42281383

Update Time:2025-06-07

7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine Chemical and Physical Properties

Names and Identifiers

- 7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine
- 4-Amino-7-bromo-pyrrolo[2,1-f][1,2,4]triazine
- 7-bromopyrrolo[1,2-f][1,2,4]triazin-4-amine
- 7-BROMO-PYRROLO[2,1-F][1,2,4]TRIAZIN-4-YLAMINE
- 4-AMINO-7-BROMOPYRROLO[2,1-F][1,2,4]TRIAZINE
- YGCJBESZJIGDMP-UHFFFAOYSA-N
- CL0265
- 5929AC
- FCH1390673
- PB17586
- SY020952
- AM807459
- ST2412523
- AX8219631
- AB0074015
- 7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine (ACI)
- 7-Bromopyrrolo[2,1-f]-[1,2,4]triazin-4-amine
- 937046-98-5
- J-514415
- B6237
- DB-079668
- AC-31299
- CS-W000773
- DTXSID20654685
- DS-15320
- 9-bromo-4-aza-7,9-dicarbaadenine
- 7-Bromopyrrolo[2 pound not1-f][1 pound not2 pound not4]triazin-4-amine
- SCHEMBL57305
- 7-bromopyrrolo[2,1-f][1,2,4]triazine-4-amine
- AKOS005208025
- MFCD09033848
- EN300-316509
- MDL： MFCD09033848
- Inchi： 1S/C6H5BrN4/c7-5-2-1-4-6(8)9-3-10-11(4)5/h1-3H,(H2,8,9,10)
- InChI Key： YGCJBESZJIGDMP-UHFFFAOYSA-N
- SMILES： BrC1N2C(C(N)=NC=N2)=CC=1

Computed Properties

Exact Mass: 211.96976g/mol
Monoisotopic Mass: 211.96976g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 56.2
XLogP3: 1.1

Experimental Properties

Color/Form: No data avaiable
Density: 2.09±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (1.6 g/l) (25 º C),

7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM103711-1g	7-bromopyrrolo[2,1-f][1,2,4]triazin-4-amine	937046-98-5	95%+	1g	$93	2021-08-06
Chemenu	CM103711-5g	7-bromopyrrolo[2,1-f][1,2,4]triazin-4-amine	937046-98-5	95%+	5g	$326	2021-08-06
Chemenu	CM103711-10g	7-bromopyrrolo[2,1-f][1,2,4]triazin-4-amine	937046-98-5	95%+	10g	$517	2021-08-06
Chemenu	CM103711-25g	7-bromopyrrolo[2,1-f][1,2,4]triazin-4-amine	937046-98-5	95%+	25g	$904	2021-08-06
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B6237-5G	7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine	937046-98-5	>95.0%(GC)(T)	5g	¥445.00	2024-04-15
Alichem	A109007657-5g	7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine	937046-98-5	97%	5g	$343.20	2023-08-31
Alichem	A109007657-10g	7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine	937046-98-5	97%	10g	$475.00	2023-08-31
Alichem	A109007657-25g	7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine	937046-98-5	97%	25g	$948.60	2023-08-31
TRC	B429258-250mg	7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine	937046-98-5		250mg	$ 64.00	2023-04-18
TRC	B429258-1g	7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine	937046-98-5		1g	$ 75.00	2023-04-18

7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine Production Method

Production Method 1

159326-68-8

937046-98-5

Reaction Conditions

1.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin Solvents: Dimethylformamide ; 45 min, -20 °C; 45 min, -20 °C

Reference

: Regioselective mono-bromination of pyrrolo[2,1-f][1,2,4]triazin-4-amine

Bi, Lei; Fang, Sheng; Zhang, Ran; Yin, Xianzhen; Fu, Chenchao; et al, Asian Journal of Chemistry, 2014, 26(20), 7083-7084

Production Method 2

159326-68-8

937046-98-5

Reaction Conditions

1.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin Solvents: Dimethylformamide ; 1 h, -20 °C
1.2 Reagents: Sodium sulfite Solvents: Water

Reference

: Preparation of substituted nucleosides, nucleotides and analogs thereof as antiviral agents

, World Intellectual Property Organization, , ,

Production Method 3

159326-68-8

937046-98-5

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ; 0 °C; 0 °C → rt; 8 h, rt

Reference

: Preparation method of remdesivir intermediate

, China, , ,

Production Method 4

159326-68-8

937046-98-5

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; rt; 2 h, 50 °C

Reference

: Preparation of 7-halopyrrolo[1,2-F][1,2,4]triazine-4-amine of the key intermediate of remdesivir

, China, , ,

Production Method 5

159326-68-8

937046-98-5

Reaction Conditions

1.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin Solvents: Dimethylformamide ; -40 °C; -40 °C → 0 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; 0 °C; 3 h, rt

Reference

: Flash Chemistry Approach to Organometallic C-Glycosylation for the Synthesis of Remdesivir

von Keutz, Timo; Williams, Jason D.; Kappe, C. Oliver, Organic Process Research & Development, 2021, 25(4), 1015-1021

Production Method 6

159326-68-8

937046-98-5

Reaction Conditions

1.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin Solvents: Dimethylformamide ; 1 h, -20 °C; -20 °C → rt
1.2 Reagents: Sodium sulfite Solvents: Water ; rt

Reference

: Synthesis of 7-bromopyrrolo[2,1-f][1,2,4]triazin-4-amine

Zheng, Jun; Cao, Guo-rui, Huaxue Shiji, 2020, 42(5), 608-611

Production Method 7

159326-68-8

937046-98-5

Reaction Conditions

1.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin Solvents: Dimethylformamide ; -40 °C; 15 min, -40 °C → 0 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; 2 h, rt

Reference

: Continuous Flow C-Glycosylation via Metal-Halogen Exchange: Process Understanding and Improvements toward Efficient Manufacturing of Remdesivir

von Keutz, Timo; Williams, Jason D. ; Kappe, C. Oliver, Organic Process Research & Development, 2020, 24(10), 2362-2368

Production Method 8

159326-68-8

937046-98-5

Reaction Conditions

1.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin Solvents: Dimethylformamide ; -15 °C; 45 min, < -10 °C

Reference

: Method for preparing 7-bromopyrrolo[2,1-f][1,2,4]triazin-4-amine as GS-441524 intermediate for treating feline infectious peritonitis (FIP)

, China, , ,

Production Method 9

159326-68-8

937046-98-5

Reaction Conditions

1.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin Solvents: Dimethylformamide ; rt → -20 °C; 45 min, -20 °C; 45 min, -20 °C
1.2 Reagents: Sodium sulfite Solvents: Water

Reference

: Preparation of substituted 4-amino-pyrrolotriazine derivatives useful for treating hyper-proliferative disorders and diseases associated with angiogenesis

, World Intellectual Property Organization, , ,

Production Method 10

159326-68-8

937046-98-5

Reaction Conditions

1.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin Solvents: Dimethylformamide ; rt → -20 °C; 45 min, -20 °C; 45 min, -20 °C
1.2 Reagents: Sodium sulfite Solvents: Water

Reference

: Preparation of pyrrolo[2,1-f][1,2,4]triazin-4-ylamines as IGF-1R kinase inhibitors for the treatment of cancer and other hyperproliferative diseases

, World Intellectual Property Organization, , ,

Production Method 11

159326-68-8

937046-98-5

Reaction Conditions

1.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin Solvents: Dimethylformamide ; -20 °C; 45 min, -20 °C

Reference

: N-heterocycle-containing derivative and its pharmaceutical application

, China, , ,

Production Method 12

463-52-5

36953-44-3

937046-98-5

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: tert-Butyl methyl ether ; 5 - 10 °C; 30 min, rt
1.2 Reagents: Monochloramine Solvents: Dimethylformamide , tert-Butyl methyl ether
1.3 90 - 95 °C; 8 h, 90 - 95 °C
1.4 Reagents: Water ; cooled

Reference

: N-Cyano-2,2'-biphenyldicarboimide as a Cyanation Reagent for Co(III)-Catalyzed C-H Cyanation of Indoles in Ionic Liquids

Zhang, Jingchao; Zou, MengQi; Tian, QinYe; Sun, Zhizhong; Chu, Wenyi, Organic Letters, 2023, 25(9), 1436-1440

Production Method 13

159326-68-8

937046-98-5

Reaction Conditions

1.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin Solvents: Dimethylformamide ; -40 °C; -40 °C → 0 °C
1.2 Reagents: Sodium sulfite Solvents: Water

Reference

: Development of 4-Heteroarylamino-1'-azaspiro[oxazole-5,3'-bicyclo[2.2.2]octanes] as α7 Nicotinic Receptor Agonists

Hill, Matthew D. ; Fang, Haiquan; King, H. Dalton; Iwuagwu, Christiana I.; McDonald, Ivar M.; et al, ACS Medicinal Chemistry Letters, 2017, 8(1), 133-137

Production Method 14

937046-98-5

Reaction Conditions

Reference

: Aminopyrrolotriazines as kinase inhibitors and their preparation

, World Intellectual Property Organization, , ,

7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine Raw materials

7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine Preparation Products

7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine (937046-98-5)

7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:937046-98-5)4-氨基-7-溴吡咯并[2,1-F][1,2,4]三嗪

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Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:50

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937046-98-5 (7-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine) Related Products

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:937046-98-5)4-氨基-7-溴吡咯并[2,1-F][1,2,4]三嗪

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